Cas no 873579-18-1 (2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide)

2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide is a specialized organic compound characterized by its unique structural features. This compound exhibits notable stability and high purity, making it suitable for various applications in pharmaceutical research and synthesis. Its pyridinyl substituent contributes to its distinctive chemical properties, which may enhance its efficacy in targeted drug design.
2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide structure
873579-18-1 structure
Product Name:2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide
CAS No:873579-18-1
MF:C15H18N2O4S
MW:322.379422664642
CID:5438860
Update Time:2025-07-16

2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethoxy-4-methyl-N-(3-pyridinylmethyl)benzenesulfonamide
    • Benzenesulfonamide, 2,5-dimethoxy-4-methyl-N-(3-pyridinylmethyl)-
    • 2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide
    • Inchi: 1S/C15H18N2O4S/c1-11-7-14(21-3)15(8-13(11)20-2)22(18,19)17-10-12-5-4-6-16-9-12/h4-9,17H,10H2,1-3H3
    • InChI Key: GKBPQYLKMAUPOU-UHFFFAOYSA-N
    • SMILES: C1(S(NCC2=CC=CN=C2)(=O)=O)=CC(OC)=C(C)C=C1OC

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2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide Related Literature

Additional information on 2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide

Introduction to 2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide (CAS No. 873579-18-1)

2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide, with the CAS number 873579-18-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzene ring substituted with methoxy and methyl groups, and a sulfonamide moiety linked to a pyridine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide typically involves a multi-step process, starting with the preparation of the benzene ring substituted with methoxy and methyl groups. Subsequent steps include the introduction of the sulfonamide functionality and the coupling with the pyridine ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for research and development.

In terms of its biological activities, 2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases, including arthritis and other chronic inflammatory conditions.

Beyond its anti-inflammatory properties, 2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival. These results have sparked interest in further exploring its potential as a novel anticancer therapeutic.

The pharmacokinetic properties of 2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide have also been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Additionally, studies have investigated its metabolic stability and toxicity profiles to ensure its safety for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms associated with inflammatory diseases. These findings have paved the way for larger-scale clinical trials to further validate its therapeutic potential.

In conclusion, 2,5-dimethoxy-4-methyl-N-(pyridin-3-yl)methylbenzene-1-sulfonamide (CAS No. 873579-18-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory and antitumor properties, making it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and optimize its use in clinical settings.

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